Cas no 1566680-25-8 (N-(carbamoylmethoxy)-2-(methylsulfanyl)acetamide)

• Product Name: N-(carbamoylmethoxy)-2-(methylsulfanyl)acetamide
• CAS No: 1566680-25-8
• MF: C₅H₁₀N₂O₃S
• MW: 178.209499835968
• CID: 6512059
• PubChem ID: 112550699
• Update Time: 2025-05-26

N-(carbamoylmethoxy)-2-(methylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(carbamoylmethoxy)-2-(methylsulfanyl)acetamide
• 1566680-25-8
• EN300-7754039

• Inchi： 1S/C5H10N2O3S/c1-11-3-5(9)7-10-2-4(6)8/h2-3H2,1H3,(H2,6,8)(H,7,9)
• InChI Key： FTDXORODDUVROX-UHFFFAOYSA-N
• SMILES： S(C)CC(NOCC(N)=O)=O

Computed Properties

• Exact Mass: 178.04121336g/mol
• Monoisotopic Mass: 178.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(carbamoylmethoxy)-2-(methylsulfanyl)acetamide

Introduction to N-(carbamoylmethoxy)-2-(methylsulfanyl)acetamide (CAS No. 1566680-25-8)

N-(carbamoylmethoxy)-2-(methylsulfanyl)acetamide, identified by its CAS number 1566680-25-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both carbamoyl and methylsulfanyl functional groups, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of these groups not only influences its reactivity but also opens up diverse possibilities for its application in drug development and material science.

The carbamoylmethoxy moiety, specifically, is a key feature that distinguishes this compound from others in its category. This group is known for its ability to participate in various chemical transformations, including nucleophilic substitution reactions, which are fundamental in the synthesis of more complex molecules. In pharmaceutical contexts, such functional groups are often engineered to enhance binding affinity to biological targets or to modulate metabolic stability. The presence of the methylsulfanyl group further adds to the compound's versatility, as sulfur-containing moieties are frequently observed in biologically active compounds due to their role in enzyme inhibition and signal transduction pathways.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds that incorporate both nitrogen and sulfur atoms. These elements are particularly attractive due to their ability to form multiple bonds and engage in hydrogen bonding interactions, which are critical for the design of high-affinity ligands. N-(carbamoylmethoxy)-2-(methylsulfanyl)acetamide exemplifies this trend, as it combines these features into a single molecular framework. Studies have shown that derivatives of this compound exhibit promising activity against various therapeutic targets, including enzymes involved in inflammatory responses and metabolic disorders.

The synthesis of N-(carbamoylmethoxy)-2-(methylsulfanyl)acetamide involves a multi-step process that typically begins with the preparation of intermediate compounds such as methyl 2-cyanoacetate and dimethyl disulfide. These precursors undergo sequential reactions, including condensation, nucleophilic substitution, and dehydration, to yield the desired product. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-sulfur bond within this molecule, highlighting the importance of transition metal catalysis in modern synthetic organic chemistry.

The pharmacological potential of N-(carbamoylmethoxy)-2-(methylsulfanyl)acetamide has been explored through both computational modeling and experimental screening. Computational studies have predicted that this compound may interact with specific amino acid residues within target proteins, leading to conformational changes that modulate enzyme activity. Experimental validation through radioligand binding assays and enzyme inhibition studies has corroborated these predictions, demonstrating submicromolar affinities for certain therapeutic targets. These findings suggest that further optimization of the molecular structure could lead to the development of potent inhibitors with clinical relevance.

In addition to its pharmaceutical applications, N-(carbamoylmethoxy)-2-(methylsulfanyl)acetamide holds promise in material science due to its ability to form coordination complexes with metal ions. Such complexes have been investigated for their catalytic properties and their potential use in nanotechnology applications. The sulfur donor atoms within this compound can coordinate with transition metals such as copper and zinc, which are known for their role in various biological processes. By tuning the ligand environment through structural modifications, researchers aim to develop novel catalysts that can be applied in green chemistry initiatives.

The environmental impact of synthesizing and utilizing N-(carbamoylmethoxy)-2-(methylsulfanyl)acetamide is also a consideration that has been addressed in recent literature. Efforts have been made to develop sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, solvent-free reactions and microwave-assisted synthesis techniques have been employed to improve atom economy and energy efficiency during production. These advancements align with broader trends in chemical research aimed at promoting greener practices across all stages of drug development.

The future direction of research on N-(carbamoylmethoxy)-2-(methylsulfanyl)acetamide is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying key functional groups within the molecule, researchers can identify structural features that enhance biological activity while maintaining pharmacological specificity. Additionally, exploring new synthetic methodologies will continue to be crucial for optimizing production processes and reducing costs associated with large-scale manufacturing.

In conclusion, N-(carbamoylmethoxy)-2-(methylsulfanyl strong>)acetamide (CAS No. 1566680-25-8) represents a fascinating example of how structural complexity can be leveraged to develop novel compounds with diverse applications. Its unique combination of functional groups makes it a valuable scaffold for further exploration in both pharmaceutical chemistry and material science. As research progresses, it is expected that this compound will continue to inspire innovative approaches to drug design and industrial applications.